![molecular formula C16H17NO3 B3164050 3-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid CAS No. 887683-75-2](/img/structure/B3164050.png)
3-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid
Overview
Description
3-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid, also known as 3-ADPA, is a synthetic organic compound that has recently been studied for its potential applications in scientific research. This compound is derived from the reaction of 3-acetyl-2,5-dimethylpyrrole with methyl benzoate, and it has been found to have a range of biochemical and physiological effects. In
Scientific Research Applications
3-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid has been studied for its potential applications in scientific research. It has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties, and has been used in studies of cell signaling pathways and gene expression. It has also been used to investigate the effects of drugs on the central nervous system and to study the mechanisms of action of various drugs.
Mechanism of Action
The mechanism of action of 3-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid is not yet fully understood. However, it is believed to act as an inhibitor of cyclooxygenase-2 (COX-2) and as an activator of nuclear factor kappa B (NF-κB). It is also believed to modulate the activity of several enzymes, including nitric oxide synthase (NOS) and glutathione S-transferase (GST).
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid have been studied in various cell and animal models. In cell models, 3-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid has been found to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6). It has also been found to reduce the production of reactive oxygen species (ROS) and to have anti-oxidant effects. In animal models, 3-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid has been found to reduce inflammation and oxidative stress, and to have anti-cancer effects.
Advantages and Limitations for Lab Experiments
The use of 3-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid in laboratory experiments has several advantages. It is relatively easy to synthesize and has a high yield, making it a cost-effective reagent. It is also relatively stable and can be stored for long periods of time without significant degradation. However, there are also some limitations to its use. It is a synthetic compound and therefore may not be suitable for use in studies of natural biological systems. Additionally, it has not been extensively studied and its mechanism of action is not yet fully understood.
Future Directions
There are several potential future directions for the study of 3-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid. One possibility is to further investigate its effects on cell signaling pathways and gene expression. Additionally, further studies could be conducted to assess its effects on various biochemical and physiological processes, such as inflammation and oxidative stress. Finally, it could be studied in more detail to better understand its mechanism of action and to identify potential therapeutic applications.
properties
IUPAC Name |
3-[(3-acetyl-2,5-dimethylpyrrol-1-yl)methyl]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3/c1-10-7-15(12(3)18)11(2)17(10)9-13-5-4-6-14(8-13)16(19)20/h4-8H,9H2,1-3H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZCLQAOBWZKPKO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1CC2=CC(=CC=C2)C(=O)O)C)C(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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